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Get Quote

Introduction to YAP1 and Its Significance
Yes-associated protein 1 (YAP1) is a transcriptional co-activator that functions as a critical

downstream effector of the Hippo signaling pathway.[1] This pathway plays a central role in

regulating organ size, cell proliferation, apoptosis, and tissue regeneration.[1] Dysregulation of

the Hippo pathway and the subsequent activation of YAP1 are implicated in the development

and progression of various cancers, making YAP1 a protein of significant interest for cancer

research and a potential target for therapeutic intervention. The purification of high-quality,

active YAP1 protein is therefore essential for a wide range of research applications, including

structural biology, drug screening, and the elucidation of its molecular interactions.

This document provides detailed application notes and protocols for the purification of

recombinant YAP1 protein from three commonly used expression systems: Escherichia coli,

insect cells (via baculovirus expression vector system), and mammalian cells.

Quantitative Data Summary
The selection of an expression system for YAP1 production can significantly impact the final

yield, purity, and post-translational modifications of the purified protein. The following table
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summarizes typical quantitative data for YAP1 purification from different expression systems

based on commercially available recombinant proteins and literature values.

Expression
System

Affinity Tag Purity (%)
Typical
Yield (mg/L)

Final
Concentrati
on (mg/mL)

Reference

E. coli 6xHis-B2M >85% 1 - 10 0.1 - 1.0 [2]

E. coli His-tag >85% 1 - 10

0.25

(reconstituted

)

[3]

Mammalian

(HEK293T)
C-Myc/DDK >80% 0.1 - 5 >0.05 [4]

In Vitro

(Wheat

Germ)

GST (N-

Term)
>80% Not Reported Not Reported [5]

Note: Yields can vary significantly based on the specific construct, expression conditions, and

purification strategy. The provided data should be considered as a general guideline.

Signaling Pathway and Experimental Workflow
Diagrams
To provide a conceptual framework for YAP1's biological context and the purification process,

the following diagrams have been generated.
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Caption: The Hippo Signaling Pathway.
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Caption: General YAP1 Purification Workflow.
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Experimental Protocols
The following protocols provide detailed methodologies for the purification of tagged YAP1
protein from different expression systems. These protocols are intended as a starting point

and may require optimization based on the specific YAP1 construct and experimental goals.

Protocol 1: Purification of His-tagged YAP1 from E. coli
This protocol is suitable for the purification of YAP1 with a polyhistidine tag (His-tag).

1. Expression of His-YAP1 a. Transform an appropriate E. coli expression strain (e.g.,

BL21(DE3)) with a plasmid encoding His-tagged YAP1. b. Inoculate a starter culture of 50 mL

of Luria-Bertani (LB) medium containing the appropriate antibiotic and grow overnight at 37°C

with shaking. c. The next day, inoculate 1 L of LB medium with the overnight culture and grow

at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8. d. Induce

protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final

concentration of 0.1-1 mM. e. Continue to culture the cells for 3-4 hours at 30°C or overnight at

18°C.

2. Cell Lysis a. Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C. b.

Resuspend the cell pellet in 30-40 mL of ice-cold Lysis Buffer (50 mM NaH2PO4, 300 mM

NaCl, 10 mM imidazole, pH 8.0) supplemented with 1 mg/mL lysozyme and a protease inhibitor

cocktail. c. Incubate on ice for 30 minutes. d. Sonicate the cell suspension on ice using short

bursts (e.g., 10 seconds on, 30 seconds off) until the lysate is no longer viscous. e. Clarify the

lysate by centrifugation at 20,000 x g for 30 minutes at 4°C. Collect the supernatant.

3. Affinity Purification a. Equilibrate a Ni-NTA (Nickel-Nitrilotriacetic Acid) affinity column with

Lysis Buffer. b. Load the clarified lysate onto the column. c. Wash the column with 10-20

column volumes of Wash Buffer (50 mM NaH2PO4, 300 mM NaCl, 20 mM imidazole, pH 8.0).

d. Elute the His-YAP1 protein with Elution Buffer (50 mM NaH2PO4, 300 mM NaCl, 250-500

mM imidazole, pH 8.0). Collect fractions and analyze by SDS-PAGE.

4. Buffer Exchange (Optional) a. Pool the fractions containing pure YAP1 and dialyze against a

suitable storage buffer (e.g., PBS with 10% glycerol) to remove imidazole.
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Protocol 2: Purification of GST-tagged YAP1 from Insect
Cells
This protocol is designed for the purification of YAP1 with a Glutathione S-transferase (GST)

tag from a baculovirus expression system in insect cells (e.g., Sf9 or High Five™).

1. Baculovirus Production and Protein Expression a. Generate a recombinant baculovirus

encoding GST-YAP1 using a baculovirus expression system (e.g., Bac-to-Bac®). b. Infect a

suspension culture of insect cells (e.g., Sf9 at 2 x 10^6 cells/mL) with the high-titer recombinant

baculovirus at a multiplicity of infection (MOI) of 5-10. c. Incubate the infected cells for 48-72

hours at 27°C with shaking.

2. Cell Lysis a. Harvest the cells by centrifugation at 1,000 x g for 10 minutes. b. Resuspend

the cell pellet in ice-cold Lysis Buffer (e.g., PBS, 1% Triton X-100, supplemented with protease

inhibitors). c. Incubate on ice for 20-30 minutes with occasional vortexing. d. Clarify the lysate

by centrifugation at 15,000 x g for 20 minutes at 4°C. Collect the supernatant.

3. Affinity Purification a. Equilibrate a Glutathione-Sepharose resin with Lysis Buffer. b. Add the

clarified lysate to the equilibrated resin and incubate for 1-2 hours at 4°C with gentle agitation.

c. Wash the resin with 10-20 column volumes of Wash Buffer (e.g., PBS). d. Elute the GST-

YAP1 protein with Elution Buffer (50 mM Tris-HCl, 10-20 mM reduced glutathione, pH 8.0).

Collect fractions.

4. Tag Cleavage and Further Purification (Optional) a. To remove the GST tag, incubate the

purified protein with a site-specific protease (e.g., PreScission Protease or Thrombin) according

to the manufacturer's instructions. b. After cleavage, the sample can be passed through the

Glutathione-Sepharose resin again to remove the cleaved GST tag. The flow-through will

contain tag-free YAP1. c. Further purification by size-exclusion or ion-exchange

chromatography may be necessary to achieve higher purity.

Protocol 3: Purification of Tagged YAP1 from Mammalian
Cells
This protocol is suitable for purifying tagged YAP1 (e.g., His-tag or other affinity tags) from

transiently transfected mammalian cells like HEK293.[6]
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1. Transient Transfection and Cell Culture a. Seed HEK293 cells in culture plates and grow to

70-80% confluency. b. Transfect the cells with a plasmid encoding tagged YAP1 using a

suitable transfection reagent. c. Culture the cells for 48-72 hours post-transfection.

2. Cell Lysis a. Harvest the cells by scraping and centrifuging at 500 x g for 5 minutes. b. Wash

the cell pellet with ice-cold PBS. c. Resuspend the pellet in Lysis Buffer (e.g., 50 mM HEPES

pH 7.5, 150 mM NaCl, 1 mM EDTA, 1% NP-40, supplemented with protease and phosphatase

inhibitors).[6] d. Incubate on ice for 30 minutes. e. Clarify the lysate by centrifugation at 14,000

x g for 15 minutes at 4°C. Collect the supernatant.

3. Affinity Purification a. Add the appropriate affinity resin (e.g., Ni-NTA agarose for His-tagged

YAP1) to the clarified lysate. b. Incubate for 2-4 hours at 4°C with gentle rotation. c. Pellet the

resin by centrifugation and wash several times with Wash Buffer (Lysis buffer with reduced

detergent concentration). d. Elute the protein using an appropriate Elution Buffer (e.g., for His-

tagged proteins, a buffer containing 250-500 mM imidazole; for other tags, follow the resin

manufacturer's recommendations).

4. Quality Control a. Analyze the purified YAP1 protein by SDS-PAGE to assess purity and by

Western blot using a YAP1-specific antibody to confirm its identity. b. Determine the protein

concentration using a suitable method such as the Bradford or BCA assay.

By following these detailed protocols, researchers can successfully purify high-quality YAP1
protein for their downstream applications, contributing to a deeper understanding of its role in

cellular processes and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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